BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the
Physicochemical Properties of (E)-5-Octadecene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-5-Octadecene is a long-chain unsaturated hydrocarbon with the chemical formula CisHss.
As a member of the alkene family, its physicochemical properties are of interest in various
fields, including organic synthesis, materials science, and as a component in biological
systems. Notably, it has been identified as a sex pheromone in certain insects, such as the rice
stem borer moth, highlighting its role in chemical signaling.[1] This technical guide provides a
comprehensive overview of the core physicochemical properties of (E)-5-Octadecene, detailed
experimental protocols for their determination, and a logical workflow for its characterization.

Core Physicochemical Properties

The fundamental physicochemical characteristics of (E)-5-Octadecene are summarized in the
tables below. It is important to note that while some experimental data is available for related
compounds, specific experimental values for (E)-5-Octadecene are limited in the publicly
available literature. Therefore, some of the presented data are predicted values derived from
computational models.

General and Physical Properties
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Property Value Source
Molecular Formula CisHss [21[3114]
Molecular Weight 252.48 g/mol [21[31[4]

Physical State

Solid at room temperature
(predicted)

[5][6]

Boiling Point

322.2 £ 9.0 °C (Predicted)

[1]

Melting Point

No experimental data
available. Alkenes with 15 or
more carbon atoms are
typically solids at room
temperature. The
corresponding saturated
alkane, octadecane, has a
melting point of 28-30 °C. As a
trans-isomer, (E)-5-
Octadecene is expected to
have a higher melting point
than its cis-counterpart due to
more efficient crystal lattice

packing.

[7]

Density

0.790 £ 0.06 g/cm3 (Predicted)

[1]

Solubility Profile
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Solvent

Solubility

Rationale

Water

Insoluble

As a non-polar hydrocarbon,
(E)-5-Octadecene is
immiscible with the polar

solvent water.

Non-polar Organic Solvents

Soluble

Following the "like dissolves
like" principle, it is expected to
be soluble in non-polar
solvents such as hexane,

benzene, and diethyl ether.[8]
[9]

Polar Organic Solvents

Sparingly soluble to insoluble

Solubility in polar organic
solvents like ethanol and
acetone is expected to be
limited due to the large non-

polar hydrocarbon chain.

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of (E)-5-

Octadecene are outlined below. These are generalized protocols for long-chain alkenes and

can be adapted for this specific compound.

Melting Point Determination (Capillary Method)

o Sample Preparation: A small amount of solid (E)-5-Octadecene is finely powdered and

packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer.

¢ Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting range, followed by a slower heating rate (1-2 °C per

minute) for a precise measurement.
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Observation: The temperature at which the first drop of liquid appears and the temperature at
which the entire sample becomes a clear liquid are recorded as the melting point range.

Boiling Point Determination (Distillation Method)

Apparatus Setup: A small quantity of liquid (E)-5-Octadecene is placed in a distillation flask
with a few boiling chips. A condenser and a collection flask are attached. A calibrated
thermometer is positioned so that the bulb is just below the side arm of the distillation flask.

Heating: The flask is heated gently.

Observation: The temperature is recorded when the liquid is boiling and the condensing
vapor reaches a steady state on the thermometer bulb. This temperature is the boiling point
at the recorded atmospheric pressure.

Density Determination (Pycnometer Method)

Measurement of Empty Pycnometer: A clean, dry pycnometer is weighed accurately.

Measurement with Sample: The pycnometer is filled with (E)-5-Octadecene (in its liquid
state), ensuring no air bubbles are present, and weighed again. The temperature of the
sample is recorded.

Measurement with Water: The pycnometer is emptied, cleaned, and filled with distilled water,
and then weighed at the same temperature.

Calculation: The density of (E)-5-Octadecene is calculated using the formula: Density =
(mass of sample / mass of water) * density of water at the experimental temperature.

Solubility Determination

Sample Preparation: A small, accurately weighed amount of (E)-5-Octadecene (e.g., 10 mg)
is placed in a series of test tubes.

Solvent Addition: A measured volume of a specific solvent (e.g., 1 mL of water, hexane,
ethanol) is added to each test tube.
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o Observation: The mixture is agitated and observed for dissolution at a controlled
temperature. Solubility is qualitatively assessed as soluble, sparingly soluble, or insoluble.
For quantitative analysis, the maximum mass of solute that dissolves in a given volume of
solvent is determined.

Mandatory Visualizations
Physicochemical Characterization Workflow for (E)-5-
Octadecene
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Caption: Workflow for the synthesis, purification, and physicochemical characterization of (E)-5-
Octadecene.

Logical Relationship for Solubility
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Caption: Diagram illustrating the solubility principle for (E)-5-Octadecene in polar and non-
polar solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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